3-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide

• IUPAC Name: 3-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide
• InChI: InChI=1S/C16H13N3O2S/c1-21-13-9-5-8-12(10-13)15(20)18-16-17-14(19-22-16)11-6-3-2-4-7-11/h2-10H,1H3,(H,17,18,19,20)
• InChI Key: VQXKDAYFGMCNQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC(=NS2)C3=CC=CC=C3
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

3-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties, including its ability to modulate various physiological and biochemical processes. In

Scientific Research Applications

Photodynamic Therapy

Research on zinc phthalocyanine derivatives, including substances similar to 3-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide, has shown their potential in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Applications

Benzamide derivatives, including structures similar to this compound, have been synthesized and evaluated for their antimicrobial efficacy. Some of these compounds showed significant antibacterial and antifungal activities, making them potential candidates for treating various microbial infections (Priya et al., 2006).

Antihyperglycemic Agents

In the search for antidiabetic agents, 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives were prepared, leading to the identification of specific compounds as potential candidate drugs for the treatment of diabetes mellitus (Nomura et al., 1999).

Nematocidal Activity

Novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups have shown promising nematocidal activity. Compounds with structures similar to this compound displayed significant mortality rates against nematodes, suggesting their use in developing new nematicides (Liu et al., 2022).

Anticancer Activities

Various benzamide derivatives have been synthesized and evaluated for anticancer activity against different cancer cell lines. These compounds, including those structurally similar to this compound, have exhibited moderate to good inhibitory activities, offering potential as cancer treatments (Kamal et al., 2011).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that thiadiazole derivatives, which include this compound, can interact strongly with biological targets due to their mesoionic character .

Mode of Action

Thiadiazole derivatives are known to cross cellular membranes and interact with biological targets, which could suggest a similar mode of action for this compound .

Biochemical Pathways

Thiadiazole derivatives are known to exert a broad spectrum of biological activities, suggesting that this compound may affect multiple pathways .

Pharmacokinetics

Thiadiazole derivatives are known to have good liposolubility, which is most likely attributed to the presence of the sulfur atom . This suggests that this compound may have similar properties, potentially impacting its bioavailability.

Result of Action

Thiadiazole derivatives are known to exert a broad spectrum of biological activities, suggesting that this compound may have similar effects .

Action Environment

The mesoionic nature of thiadiazole derivatives allows them to cross cellular membranes, suggesting that this compound may also be influenced by the cellular environment .